Cas no 2580243-64-5 (4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid)
4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
- EN300-27724742
- 2580243-64-5
- 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
-
- Inchi: 1S/C16H19N3O4/c1-10-9-13(17-15(22)23-16(2,3)4)19(18-10)12-7-5-11(6-8-12)14(20)21/h5-9H,1-4H3,(H,17,22)(H,20,21)
- InChI Key: VUQZSBKCOPFPAV-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC(C)=NN1C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 317.13755610g/mol
- Monoisotopic Mass: 317.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 93.4Ų
4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724742-0.05g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 0.05g |
$455.0 | 2025-03-20 | |
| Enamine | EN300-27724742-0.1g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 0.1g |
$476.0 | 2025-03-20 | |
| Enamine | EN300-27724742-0.25g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 0.25g |
$498.0 | 2025-03-20 | |
| Enamine | EN300-27724742-0.5g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 0.5g |
$520.0 | 2025-03-20 | |
| Enamine | EN300-27724742-1.0g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 1.0g |
$541.0 | 2025-03-20 | |
| Enamine | EN300-27724742-2.5g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 2.5g |
$1063.0 | 2025-03-20 | |
| Enamine | EN300-27724742-5.0g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 5.0g |
$1572.0 | 2025-03-20 | |
| Enamine | EN300-27724742-10.0g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 95.0% | 10.0g |
$2331.0 | 2025-03-20 | |
| Enamine | EN300-27724742-1g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 1g |
$541.0 | 2023-09-10 | ||
| Enamine | EN300-27724742-5g |
4-(5-{[(tert-butoxy)carbonyl]amino}-3-methyl-1H-pyrazol-1-yl)benzoic acid |
2580243-64-5 | 5g |
$1572.0 | 2023-09-10 |
4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid
4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid: A Comprehensive Overview
The compound 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid, with CAS No. 2580243-64-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted pyrazole ring. The presence of the tert-butoxy carbonyl amino group further enhances its chemical versatility and potential applications in drug design and synthesis.
The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The structural elucidation of this compound has been achieved through advanced spectroscopic methods, including NMR, IR, and HRMS, ensuring its precise characterization.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and proteases, makes it a promising candidate in the fight against various diseases, including cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against Janus kinase 2 (JAK2), a critical enzyme involved in immune regulation and oncogenesis.
In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its aromatic structure and functional groups make it a suitable candidate for constructing advanced materials with tailored electronic properties. Researchers have investigated its use in the development of organic semiconductors and sensors, where its stability and reactivity play pivotal roles.
The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic use. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.
In conclusion, 4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid represents a versatile and promising compound with wide-ranging applications in drug discovery and materials science. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in advancing modern chemical research.
2580243-64-5 (4-(5-{(tert-butoxy)carbonylamino}-3-methyl-1H-pyrazol-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)